Cas no 700350-91-0 (5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-)
5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-
- 2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid
-
- Inchi: 1S/C10H8BrN3O3S2/c11-7-2-1-5(18-7)4-12-14-10-13-9(17)6(19-10)3-8(15)16/h1-2,4,6H,3H2,(H,15,16)(H,13,14,17)
- InChI Key: AFROSEMYZNHCMC-UHFFFAOYSA-N
- SMILES: S1C(CC(O)=O)C(=O)N=C1NN=CC1SC(Br)=CC=1
5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429746-1g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 95%+ | 1g |
$445 | 2024-07-24 | |
| Enamine | EN300-49983-0.05g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 0.05g |
$66.0 | 2023-02-10 | ||
| Enamine | EN300-49983-0.1g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 0.1g |
$98.0 | 2023-02-10 | ||
| Enamine | EN300-49983-0.25g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 0.25g |
$142.0 | 2023-02-10 | ||
| Enamine | EN300-49983-0.5g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 0.5g |
$271.0 | 2023-02-10 | ||
| Enamine | EN300-49983-1.0g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 1.0g |
$371.0 | 2023-02-10 | ||
| Enamine | EN300-49983-2.5g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 2.5g |
$726.0 | 2023-02-10 | ||
| Enamine | EN300-49983-5.0g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 5.0g |
$1074.0 | 2023-02-10 | ||
| Enamine | EN300-49983-10.0g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 10.0g |
$1593.0 | 2023-02-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043074-5g |
2-(2-{2-[(5-bromothiophen-2-yl)methylidene]hydrazin-1-ylidene}-4-oxo-1,3-thiazolidin-5-yl)acetic acid |
700350-91-0 | 95% | 5g |
¥6236.0 | 2024-04-18 |
5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-
Introduction to 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- stands out due to its unique structural properties and potential applications. This compound, identified by the CAS number 700350-91-0, has garnered attention in recent years for its promising role in various biochemical pathways and therapeutic interventions.
The molecular structure of 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- is characterized by a thiazole ring fused with an acetic acid moiety. The presence of a hydrazinyl group and a brominated thienyl substituent adds to its complexity and reactivity. These features make it a versatile scaffold for the development of novel bioactive molecules.
In recent years, there has been a surge in research focused on thiazole derivatives due to their wide range of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- with a hydrazinyl group has opened new avenues for exploring its pharmacological potential.
One of the most intriguing aspects of this compound is its ability to interact with various biological targets. The hydrazinyl group can form hydrogen bonds with nucleophilic centers in proteins and enzymes, leading to modulatory effects on cellular processes. This property has made it a valuable candidate for drug discovery efforts aimed at developing inhibitors for key therapeutic targets.
Recent studies have highlighted the role of thiazole derivatives in modulating enzyme activity. For instance, research has shown that compounds similar to 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- can inhibit the activity of enzymes involved in inflammation and oxidative stress. These findings are particularly relevant in the context of chronic diseases where inflammation plays a significant role.
The brominated thienyl moiety in the compound also contributes to its biological activity. Bromine substituents are known to enhance the binding affinity of molecules to their targets. This feature makes 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- an attractive candidate for further optimization as a lead compound in drug development.
In addition to its potential as an enzyme inhibitor, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties against resistant strains of bacteria. The structural features of thiazole derivatives allow them to disrupt bacterial cell wall synthesis and other vital processes, making them effective against a broad spectrum of pathogens.
The synthesis of 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups into the molecule. These synthetic strategies are crucial for producing compounds with the desired biological activity.
The development of new synthetic methodologies is an ongoing area of research in chemical biology. Innovations in synthetic chemistry have enabled the efficient preparation of complex molecules like 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-. These advancements not only facilitate the discovery of new drugs but also contribute to our understanding of molecular interactions at the atomic level.
The potential applications of this compound extend beyond pharmaceuticals. It has been explored as a building block for materials science applications due to its ability to form stable complexes with metals and other organic molecules. These complexes have shown promise in various fields such as catalysis and sensors.
In conclusion, 5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-, identified by CAS number 700350-91-0, is a multifunctional compound with significant potential in chemical biology and drug development. Its unique structural features and biological activities make it a valuable asset in ongoing research efforts aimed at addressing various therapeutic challenges.
700350-91-0 (5-Thiazoleacetic acid, 2-[2-[(5-bromo-2-thienyl)methylene]hydrazinyl]-4,5-dihydro-4-oxo-) Related Products
- 321974-00-9((2-((4-BROMO-BENZYLIDENE)-HYDRAZONO)-4-OXO-THIAZOLIDIN-5-YL)-ACETIC ACID)
- 327062-29-3((2E)-5-(prop-2-en-1-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)